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Disclaimer: The clinical development of Axomadol (EN3324) was discontinued after Phase Il
trials.[1] Consequently, detailed preclinical dosing and pharmacokinetic data are not extensively
available in peer-reviewed literature. The following application notes and protocols are based
on the known mechanism of action of Axomadol, general principles of preclinical analgesic
testing, and publicly available data on the structurally and mechanistically related compound,
Tramadol. This information is intended to serve as a guide for researchers and should be
adapted based on pilot studies.

Introduction

Axomadol is a centrally active analgesic compound with a dual mechanism of action.[2] It acts
as both a p-opioid receptor agonist and an inhibitor of the reuptake of norepinephrine and
serotonin.[2] Axomadol is a racemic mixture of (RR)- and (SS)-enantiomers. The (SS)-
enantiomer is primarily responsible for the inhibition of monoamine reuptake, while the O-
demethylated metabolite of the (RR)-enantiomer is a potent p-opioid agonist.[2] These
application notes provide a framework for the appropriate dosing and evaluation of Axomadol
in preclinical research settings.
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Mechanism of Action Signaling Pathway

The dual mechanism of Axomadol involves two primary signaling pathways: the opioid
receptor pathway and the monoamine reuptake inhibition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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